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Compound of Interest

rac 3-Hydroxybutyric Acid-d4
Compound Name:
Sodium Salt

Cat. No.: B587432

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of rac 3-
Hydroxybutyric Acid-d4 Sodium Salt, a deuterated isotopologue of the endogenous ketone
body, B-hydroxybutyrate. An understanding of its solubility is critical for its application in various
research and development settings, including metabolic studies, as a tracer in pharmacokinetic
analyses, and in the formulation of therapeutic agents. This document compiles available
solubility data, outlines standard experimental protocols for solubility determination, and
illustrates a key biological signaling pathway associated with 3-hydroxybutyrate.

Core Data Presentation: Solubility Summary

Precise quantitative solubility data for the deuterated racemic compound, rac 3-
Hydroxybutyric Acid-d4 Sodium Salt, is not extensively available in the public domain.
However, data for the non-deuterated enantiomers and qualitative information provide a useful
reference for handling this compound. The following table summarizes the available
information.
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Solvent Compound Form Solubility Temperature
(R)-(-)-3-
Water Hydroxybutyric acid 100 mg/mL Not Specified
sodium salt
Phosphate-Buffered (S)-3-Hydroxybutyrate »
) ) ~10 mg/mL Not Specified
Saline (PBS), pH 7.2 (sodium salt)
(S)-3-Hydroxybutyrate N
Ethanol ) ~5 mg/mL Not Specified
(sodium salt)
Dimethyl Sulfoxide rac 3-Hydroxybutyric Slightly Soluble (with »
) ] ) Not Specified
(DMSO) Acid-d4 Sodium Salt heating)
rac 3-Hydroxybutyric ] B
Methanol ) ) Slightly Soluble Not Specified
Acid-d4 Sodium Salt
rac 3-Hydroxybutyric »
Chloroform ) ) Soluble Not Specified
Acid-d4 Sodium Salt
) rac 3-Hydroxybutyric B
Dichloromethane Soluble Not Specified

Acid-d4 Sodium Salt

It is important to note that the non-deuterated sodium salt of 3-hydroxybutyric acid is generally
considered to be highly soluble in water.

Experimental Protocols for Solubility Determination

While a specific, detailed experimental protocol for determining the solubility of rac 3-
Hydroxybutyric Acid-d4 Sodium Salt was not found in the reviewed literature, a standard
and widely accepted methodology is the flask method, as outlined in guidelines such as the
OECD Guideline for the Testing of Chemicals, No. 105.[1][2][3] This method is suitable for
substances with a solubility of 10-2 g/L or higher.

Principle of the Flask Method

The flask method involves saturating a solvent with a solute at a specific temperature and then
measuring the concentration of the solute in the saturated solution.
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Apparatus and Reagents

Vessels: Conical flasks or similar vessels of suitable size with airtight stoppers.
Agitation Device: A mechanical shaker or magnetic stirrer.

Constant Temperature Bath: Capable of maintaining the desired temperature to within +
0.5°C.

Analytical Instrumentation: A validated analytical method for quantifying the concentration of
the test substance (e.g., HPLC, LC-MS, GC-MS).

Solvents: High-purity solvents of interest.

Test Substance: rac 3-Hydroxybutyric Acid-d4 Sodium Salt of known purity.

Procedure

Preparation: An excess amount of rac 3-Hydroxybutyric Acid-d4 Sodium Salt is added to
a known volume of the solvent in a flask. The excess is crucial to ensure that a saturated
solution is achieved.

Equilibration: The flask is sealed and placed in a constant temperature bath, typically
maintained at 20 + 0.5°C. The solution is agitated for a sufficient period to reach equilibrium.
A preliminary test is often conducted to determine the time required to reach saturation. For
many substances, 24 to 48 hours of agitation is sufficient.

Phase Separation: Once equilibrium is reached, the agitation is stopped, and the
undissolved solid material is allowed to settle. The saturated solution is then carefully
separated from the solid phase. This can be achieved by centrifugation followed by collection
of the supernatant, or by filtration. Care must be taken to avoid temperature changes during
this step.

Analysis: The concentration of rac 3-Hydroxybutyric Acid-d4 Sodium Salt in the clear,
saturated supernatant is determined using a validated analytical method.

Replicates: The experiment should be performed in at least triplicate to ensure the reliability
of the results.
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Mandatory Visualizations
Signaling Pathway of 3-Hydroxybutyrate

3-Hydroxybutyrate is not merely a metabolic fuel; it also functions as a signaling molecule with
diverse biological effects. One of its key roles is in the modulation of inflammatory responses,

in part through the NF-kB signaling pathway.[1]

3-Hydroxybutyrate and the NF-kB Signaling Pathway
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Caption: 3-Hydroxybutyrate activates the NF-kB signaling pathway.

Experimental Workflow for Solubility Determination

The following diagram illustrates the logical steps involved in determining the solubility of a

compound using the flask method.
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Experimental Workflow for Solubility Determination
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Caption: A generalized workflow for determining solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Solubility Profile of rac 3-Hydroxybutyric Acid-d4
Sodium Salt: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b587432#solubility-of-rac-3-hydroxybutyric-acid-d4-
sodium-salt-in-different-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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